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Compound of Interest

Compound Name: Magnesium bromide hydrate

Cat. No.: B6302090

Essential Safety and Handling Guide for
Magnesium Bromide Hydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Magnesium bromide hydrate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this compound.

Chemical Identifier:

Name: Magnesium bromide hydrate

Synonyms: Magnesium bromide hexahydrate

CAS Number: 13446-53-2

Molecular Formula: MgBrz-6H20

Hazard Identification and Safety Summary

Magnesium bromide hydrate is classified as an irritant.[1] It can cause skin and serious eye
irritation.[1][2][3] Inhalation of dust may lead to respiratory tract irritation.[1][3] Ingestion may be
harmful and can cause stomach pains, vomiting, and diarrhea.[2][3]
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Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Magnesium
bromide hydrate to minimize exposure and ensure personal safety.

PPE Category Specification

Approved safety glasses with side shields,
Eye Protection chemical safety goggles, or a face shield should

be worn at all times.[3]

Chemical-resistant gloves (e.qg., nitrile) must be
Skin Protection worn.[3][4] A lab coat or other protective clothing

is required to prevent skin contact.[5]

A NIOSH/MSHA approved respirator (e.g., N95
Respirat dust mask) should be used if dust is generated
espirator
P Y and ventilation is inadequate.[3][4][5] Work

should ideally be conducted in a fume hood.[3]

Operational Plan for Handling

1. Engineering Controls:
o Always handle Magnesium bromide hydrate in a well-ventilated area.[2]

o For procedures that may generate dust, use of a chemical fume hood is required.[3]
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Ensure that an emergency eyewash station and safety shower are readily accessible in the
immediate work area.[1]

. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety
Data Sheet (SDS) thoroughly.

Weighing and Transfer:
o Minimize the generation of dust.[1][5]
o If possible, weigh the compound directly into a sealable container.

o Use a scoop or spatula for transfers. Avoid pouring the powder, which can create airborne
dust.

Working with Solutions:
o When dissolving, add the solid to the solvent slowly to avoid splashing.

o Be aware that Magnesium bromide hydrate is deliquescent, meaning it readily absorbs
moisture from the air.[2] Keep containers tightly closed when not in use.[1][2][3]

Post-Handling:
o Wash hands thoroughly with soap and water after handling is complete.[2][3]
o Clean the work area to remove any residual contamination.
. Storage:
Store in a cool, dry, and well-ventilated area.[5]
Keep the container tightly sealed to prevent moisture absorption.[1][2][3]

Store away from strong oxidizing agents, strong acids, and strong bases.[1]
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Emergency Procedures

Incident

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, making sure to
rinse under the eyelids.[3] Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash the
affected area with plenty of soap and water for
at least 15 minutes.[6] If irritation persists, seek

medical attention.[3]

Inhalation

Move the individual to fresh air.[1][2][3] If
breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink 2-4 cupfuls of water or milk.[5]

Seek immediate medical attention.[3][5]

Spill

Ventilate the area.[2] Wearing appropriate PPE,
sweep up the spilled solid, taking care not to
create dust.[3] Place the material into a sealed,
labeled container for disposal.[2][5] Wash the

spill site after material pickup is complete.[2]

Disposal Plan

All waste materials containing Magnesium bromide hydrate must be handled as chemical

waste.

e Solid Waste:

o Collect any unused solid material and contaminated consumables (e.g., weigh boats,

gloves, paper towels) in a clearly labeled, sealed container.
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e Agueous Solutions:

o Aqueous solutions should be collected in a labeled waste container designated for non-
hazardous aqueous waste, unless mixed with other hazardous materials.

» Final Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations.[3] Contact
your institution's Environmental Health and Safety (EHS) department for specific disposal
procedures.

Workflow and Safety Relationships

Workflow for Handling Magnesium Bromide Hydrate
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Caption: Logical workflow for the safe handling of Magnesium bromide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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